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Compound of Interest

Methyl 3-
Compound Name:

oxocyclohexanecarboxylate

Cat. No.: B080407

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety information for methyl 3-
oxocyclohexanecarboxylate (CAS No. 13148-83-9), a versatile intermediate in organic
synthesis. The information is compiled from various safety data sheets and chemical databases
to ensure a thorough understanding of its properties and associated hazards. This document is
intended to equip laboratory personnel with the knowledge required for safe handling, storage,
and emergency response.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is fundamental to
its safe handling. Methyl 3-oxocyclohexanecarboxylate is a colorless to light yellow liquid.[1]
Key quantitative data are summarized in the table below.
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Property Value

Molecular Formula CsH1203

Molecular Weight 156.18 g/mol [2]

Boiling Point 121-123 °C at 16 Torr[1]

Density 1.111 + 0.06 g/cm3 (Predicted)[1]
Flash Point Not available

Storage Temperature Room Temperature[1]

Hazard Identification and Classification

Methyl 3-oxocyclohexanecarboxylate is classified as hazardous under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
are associated with irritation and acute toxicity.

GHS Classification:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.

Skin Irritation (Category 2), H315: Causes skin irritation.[2]

Serious Eye Irritation (Category 2A), H319: Causes serious eye irritation.[2]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System, H335:
May cause respiratory irritation.[2]

Signal Word: Warning
Hazard Pictogram:

laalt text

Toxicological and Ecological Information
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Detailed quantitative toxicological and ecological data for methyl 3-
oxocyclohexanecarboxylate are not readily available in the reviewed literature.

Parameter Value

Acute Oral Toxicity (LD50) Data not available
Acute Dermal Toxicity (LD50) Data not available
Acute Inhalation Toxicity (LC50) Data not available
Aquatic Toxicity Data not available
Biodegradability Data not available

Due to the lack of specific data, it is prudent to handle this compound with the assumption that
it may have adverse effects on aquatic life and may not be readily biodegradable. Avoid release
to the environment.[3][4]

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure a safe
laboratory environment.

Experimental Protocol for Safe Handling:

o Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation of vapors.[3][4]

o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.[3][4]
o Hand Protection: Wear chemically resistant gloves (e.g., nitrile or butyl rubber).[3][4]
o Skin and Body Protection: Wear a laboratory coat and closed-toe shoes.[3][4]

o Hygiene Measures: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after
handling. Do not eat, drink, or smoke in the laboratory.[3][4]
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o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.[4][5]
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Safe Handling Workflow for Methyl 3-Oxocyclohexanecarboxylate.

Emergency Procedures

In the event of an emergency, a clear and practiced response plan is essential.

Experimental Protocol for Spill Response:

o Evacuation and Notification: Immediately evacuate the spill area and alert nearby personnel.
» Control Ignition Sources: If the material is flammable, eliminate all sources of ignition.

e Ventilation: Ensure the area is well-ventilated.

» Containment: For small spills, absorb the material with an inert absorbent (e.g., vermiculite,
sand).[4][5]

o Collection: Carefully collect the absorbed material into a suitable, labeled container for
hazardous waste disposal.[4][5]
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+ Decontamination: Clean the spill area thoroughly with soap and water.

« Personal Protection: All personnel involved in the cleanup must wear appropriate PPE.

First Aid Measures:
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Logical Flow for Chemical Spill Response.
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[3]

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing. Seek medical attention if irritation

persists.[3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting upper and lower

eyelids. Seek immediate medical attention.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Fire-Fighting Measures

While a specific flash point is not available, methyl 3-oxocyclohexanecarboxylate should be

treated as a combustible liquid.

Parameter

Information

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[5]

Specific Hazards

Thermal decomposition can produce carbon

monoxide and carbon dioxide.[4]

Protective Equipment

Firefighters should wear self-contained
breathing apparatus (SCBA) and full protective
gear.[4]

Disposal Considerations

Dispose of methyl 3-oxocyclohexanecarboxylate and any contaminated materials in

accordance with local, state, and federal regulations. Do not allow the chemical to enter drains

or waterways.[3] Waste should be handled by a licensed professional waste disposal service.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Oxocyclohexanecarboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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